Cas no 1421603-73-7 ({[2,2'-bifuran]-5-yl}methanamine)

• Product Name: {[2,2'-bifuran]-5-yl}methanamine
• CAS No: 1421603-73-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 4699468
• PubChem ID: 71756530
• Update Time: 2025-05-19

{[2,2'-bifuran]-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• [5-(furan-2-yl)furan-2-yl]methanamine
• NE57739
• {[2,2'-bifuran]-5-yl}methanamine

• Inchi： 1S/C9H9NO2/c10-6-7-3-4-9(12-7)8-2-1-5-11-8/h1-5H,6,10H2
• InChI Key： MORCKEYIAFEMQQ-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC=C1C1=CC=CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 252.9±30.0 °C at 760 mmHg
• Flash Point: 106.8±24.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

{[2,2'-bifuran]-5-yl}methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {[2,2'-bifuran]-5-yl}methanamine

Introduction to {2,2'-bifuran}-5-yl methanamine (CAS No. 1421603-73-7)

{2,2'-bifuran}-5-yl methanamine, also known by its CAS number 1421603-73-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of bifuran, a bicyclic structure composed of two furan rings connected by a single bond. The presence of the methanamine group (-CH₂NH₂) at the 5-position of the bifuran system introduces unique chemical properties that make this compound valuable for various applications.

The bifuran structure itself is known for its aromaticity and stability, which are key factors in determining the compound's reactivity and potential uses. Recent studies have highlighted the importance of bifuran derivatives in drug design and materials synthesis. For instance, researchers have explored the use of {2,2'-bifuran}-5-yl methanamine in the development of new pharmaceutical agents due to its ability to interact with biological targets in a specific manner.

One of the most notable advancements in the study of {2,2'-bifuran}-5-yl methanamine involves its application in supramolecular chemistry. Scientists have discovered that this compound can form self-assembled structures under certain conditions, which could be exploited for creating advanced materials with tailored properties. These findings have opened new avenues for research into its potential use in nanotechnology and biomaterials.

In addition to its structural versatility, {2,2'-bifuran}-5-yl methanamine exhibits interesting electronic properties that make it a promising candidate for optoelectronic devices. Recent experiments have shown that this compound can be incorporated into organic semiconductors to enhance their performance. This has led to increased interest in its application within the field of flexible electronics.

The synthesis of {2,2'-bifuran}-5-yl methanamine has also been a topic of extensive research. Traditional methods involve multi-step reactions that require harsh conditions and expensive reagents. However, recent breakthroughs have enabled the development of more efficient and environmentally friendly synthetic routes. For example, researchers have successfully utilized green chemistry principles to produce this compound using microwave-assisted synthesis techniques.

Another area where {2,2'-bifuran}-5-yl methanamine has shown potential is in catalysis. Its ability to act as a chiral ligand in asymmetric catalysis has been demonstrated in several studies. This property could be particularly useful in the production of enantiomerically pure compounds, which are essential for many pharmaceutical applications.

Despite its numerous advantages, {2,2'-bifuran}-5-yl methanamine also presents some challenges. Its stability under certain conditions needs to be further investigated to ensure its reliability in practical applications. Additionally, while its toxicity profile has not been extensively studied yet, preliminary results suggest that it may exhibit low cytotoxicity, making it suitable for biomedical uses.

In conclusion, {2,2'-bifuran}-5-yl methanamine (CAS No. 1421603-73-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis methods make it an exciting subject for further research. As scientists continue to explore its capabilities, this compound is expected to play an increasingly important role in both academic and industrial settings.